Cas no 306936-57-2 (3-(4-Fluorophenyl)-1H-pyrazole-4-carbaldehyde)

3-(4-Fluorophenyl)-1H-pyrazole-4-carbaldehyde structure
306936-57-2 structure
Product Name:3-(4-Fluorophenyl)-1H-pyrazole-4-carbaldehyde
CAS No:306936-57-2
MF:C10H7FN2O
MW:190.173785448074
MDL:MFCD01922131
CID:303899
PubChem ID:605439
Update Time:2025-04-19

3-(4-Fluorophenyl)-1H-pyrazole-4-carbaldehyde Chemical and Physical Properties

Names and Identifiers

    • 3-(4-Fluorophenyl)-1H-pyrazole-4-carbaldehyde
    • 3-(4-Fluorophenyl)pyrazole-4-carboxaldehyde
    • 3-(4-Fluorophenyl)-1H-pyrazole-4-carboxaldehyde
    • 1H-Pyrazole-4-carboxaldehyde,3-(4-fluorophenyl)-
    • 3-(4-Fluoro-phenyl)-1H-pyrazole-4-carbaldehyde
    • AK-968/13779224
    • F1118
    • CHEMBL4475035
    • SY063343
    • BB 0255050
    • 5N-036
    • BB 0249043
    • 306936-57-2
    • 5-(4-fluorophenyl)-1H-pyrazole-4-carbaldehyde
    • 5-(4-Fluorophenyl)-1H-pyrazole-4-carbaldehyde, AldrichCPR
    • 3-(4-Fluorophenyl)-1H-pyrazole-4-carbaldehyde #
    • 3-(4-Fluorophenyl)-1H-pyrazole-4-carboxaldehyde, 97%
    • A5613
    • 5-(4-fluorophenyl)pyrazole-4-carbaldehyde
    • MFCD01922131
    • SCHEMBL1337395
    • AKOS001476249
    • AMY10222
    • DTXSID10345550
    • TD8081
    • Pyrazole-4-carboxaldehyde, 3-(4-fluorophenyl)-
    • AC-28102
    • EN300-24710
    • 5-(4-Fluoro-phenyl)-1H-pyrazole-4-carbaldeh yde
    • FT-0613665
    • AKOS000112317
    • J-510701
    • Z199512486
    • AB10507
    • 1H-Pyrazole-4-carboxaldehyde, 3-(4-fluorophenyl)-
    • ALBB-000208
    • STK114496
    • STK152855
    • MDL: MFCD01922131
    • Inchi: 1S/C10H7FN2O/c11-9-3-1-7(2-4-9)10-8(6-14)5-12-13-10/h1-6H,(H,12,13)
    • InChI Key: CMXTUUXWJBLVEH-UHFFFAOYSA-N
    • SMILES: FC1C=CC(=CC=1)C1=C(C=O)C=NN1

Computed Properties

  • Exact Mass: 190.05431
  • Monoisotopic Mass: 190.054
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 2
  • Complexity: 204
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: 4
  • XLogP3: 1.4
  • Topological Polar Surface Area: 45.8A^2

Experimental Properties

  • Density: 1.337
  • Melting Point: 168-172 °C
  • Boiling Point: 416°C at 760 mmHg
  • Flash Point: 205.4°C
  • Refractive Index: 1.622
  • PSA: 45.75
  • LogP: 2.02830
  • Sensitiveness: Air Sensitive

3-(4-Fluorophenyl)-1H-pyrazole-4-carbaldehyde Security Information

  • Symbol: GHS07
  • Prompt:warning
  • Signal Word:Warning
  • Hazard Statement: H315-H319-H335
  • Warning Statement: P261-P305 + P351 + P338
  • Hazardous Material transportation number:NONH for all modes of transport
  • WGK Germany:3
  • Hazard Category Code: 36/37/38
  • Safety Instruction: 26
  • Hazardous Material Identification: Xi
  • HazardClass:IRRITANT
  • Safety Term:S24/25

3-(4-Fluorophenyl)-1H-pyrazole-4-carbaldehyde Pricemore >>

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